6-(1-Benzofuran-2-yl)pyridazin-3-ol
Overview
Description
6-(1-Benzofuran-2-yl)pyridazin-3-ol, also known as 6BP, is a synthetic compound derived from pyridazinone and benzofuran. It is a heterocyclic compound with a molecular weight of 220.26 g/mol and a boiling point of 392.4 °C. 6BP is found in numerous pharmaceuticals, agrochemicals, and other products, and is widely used in scientific research.
Scientific Research Applications
Chemical Properties
“6-(1-Benzofuran-2-yl)pyridazin-3-ol” is a chemical compound with the CAS Number: 851854-21-2 . It has a molecular weight of 212.21 .
Natural Source and Bioactivity
Benzofuran compounds, like “6-(1-Benzofuran-2-yl)pyridazin-3-ol”, are ubiquitous in nature . They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae . These compounds have a wide range of biological and pharmacological activities, making them valuable in the field of new drug research .
Anti-Tumor Activity
Benzofuran compounds have been found to exhibit anti-tumor activity . This makes “6-(1-Benzofuran-2-yl)pyridazin-3-ol” a potential candidate for cancer treatment research.
Antibacterial Activity
Benzofuran compounds, including “6-(1-Benzofuran-2-yl)pyridazin-3-ol”, have demonstrated antibacterial properties . This suggests potential applications in the development of new antibacterial agents.
Anti-Oxidative Activity
Benzofuran compounds are known for their anti-oxidative activities . This implies that “6-(1-Benzofuran-2-yl)pyridazin-3-ol” could be used in research related to oxidative stress and related diseases.
Anti-Viral Activity
Some benzofuran compounds have shown anti-viral activities . This suggests that “6-(1-Benzofuran-2-yl)pyridazin-3-ol” could be explored for potential anti-viral applications.
Anti-Inflammatory Activity
Benzofuran compounds have been found to exhibit anti-inflammatory activities . This indicates that “6-(1-Benzofuran-2-yl)pyridazin-3-ol” could be a potential candidate for anti-inflammatory drug research.
Use in Medicinal Chemistry
Benzofuran derivatives have been used in medicinal chemistry for various purposes, such as c-Met inhibition or GABA A modulating activity . This suggests that “6-(1-Benzofuran-2-yl)pyridazin-3-ol” could have potential applications in medicinal chemistry.
properties
IUPAC Name |
3-(1-benzofuran-2-yl)-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O2/c15-12-6-5-9(13-14-12)11-7-8-3-1-2-4-10(8)16-11/h1-7H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHAOUISCSIVVDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C3=NNC(=O)C=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1-Benzofuran-2-yl)pyridazin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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